(5-chloro-2-(methylthio)pyrimidin-4-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone
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Description
(5-chloro-2-(methylthio)pyrimidin-4-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C15H14ClN3OS and its molecular weight is 319.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Imaging Applications
- PET Imaging Agent for Parkinson's Disease: One study focused on the synthesis of a PET imaging agent for visualizing the LRRK2 enzyme in Parkinson's disease. The compound (4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-3-methoxyphenyl)(morpholino)methanone (HG-10-102-01) was synthesized and evaluated for its potential in PET imaging, demonstrating its applicability in neuroscientific research and diagnostic imaging (Wang et al., 2017).
Synthetic Applications and Methodology
Diels–Alder Reactions and Heterocyclic Synthesis
Another study explored the synthesis of various substituted tetrahydroquinazolinones via Diels–Alder reactions, highlighting the compound's versatility in organic synthesis and the construction of complex heterocyclic frameworks (Dalai et al., 2006).
Synthetic Method and Spectral Characterization
Research on the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives showcased the compound's role in generating novel molecules with potential pharmacological activities. This study emphasizes its significance in medicinal chemistry and drug discovery processes (Zaki et al., 2017).
Mechanistic Insights and Catalysis
- Enzymatic Reaction Mechanisms: An investigation into the active site configuration of methanol dehydrogenase revealed detailed insights into the enzyme's catalytic mechanism, underscoring the compound's role in understanding biochemical processes and enzyme-catalyzed reactions (Xia et al., 1999).
Properties
IUPAC Name |
(5-chloro-2-methylsulfanylpyrimidin-4-yl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3OS/c1-21-15-17-8-12(16)13(18-15)14(20)19-7-6-10-4-2-3-5-11(10)9-19/h2-5,8H,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJFSPTVQBBGVBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=N1)C(=O)N2CCC3=CC=CC=C3C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.